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Property Description

Drug Class Hypoxia-inducible factor prolyl hydroxylase inhibitor (HIF-PHI) [1] [2]

Mechanism of
Action

Oral inhibitor that stabilizes HIF-α subunits, stimulating endogenous
erythropoietin production and enhancing iron availability for erythropoiesis [3] [4]

Standard Starting
Dose (HD)

75 mg, administered orally once daily [1] [5]

Key Efficacy (vs.
ESA)

Non-inferior to darbepoetin alfa in maintaining Hb levels in hemodialysis patients
[5]

Clinical Dosing & Titration Protocols

The following table summarizes key parameters for designing and troubleshooting dosing regimens in

clinical trials.
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Parameter
MIYABI HD-C Trial
(Correction) [1]

MIYABI HD-M Trial (Maintenance) [5]

Patient
Profile

HD patients not on ESAs; Hb

8.0 to <10.0 g/dL

HD patients on ESAs; Hb ≥9.5 to <12.0 g/dL

Study Design 24-week, single-arm, phase 3 52-week, randomized, double-blind, vs.

darbepoetin alfa

Starting Dose 75 mg once daily 75 mg once daily

Titration Goal Hb within 10.0 to <12.0 g/dL Hb within ≥10.0 to <12.0 g/dL

Titration
Schedule

Every 4 weeks until week 24 Every 4 weeks

Efficacy
Outcome

89% of patients had Hb within

target range at week 24

Mean Hb during evaluation period (weeks 33-36)

was 10.63 g/dL; non-inferior to darbepoetin

Key Safety
Note

No adverse events of special

interest reported

Most patients had ≥1 adverse event, as expected

in HD population

Molidustat Mechanism of Action

This diagram illustrates the molecular pathway through which molidustat stimulates erythropoiesis.

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9291098/
https://www.sciencedirect.com/science/article/pii/S2468024921013097
https://www.smolecule.com/products/s548066?utm_src=pdf-body
https://www.smolecule.com/products/s548066?utm_src=pdf-body
https://www.smolecule.com/products/s548066?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Normoxic Conditions
(Oxygen Present)

HIF-α Degradation
(via Proteasome)

Low EPO Production

Molidustat Administration
(HIF-PH Inhibitor)

Inhibits

HIF-α Stabilization

HIF-α/HIF-β Dimerization
& Nuclear Translocation

EPO Gene Transcription

Increased Endogenous EPO

Stimulation of Erythropoiesis
in Bone Marrow

Click to download full resolution via product page

Diagram 1: Molidustat stimulates erythropoiesis by inhibiting HIF degradation under normoxia.

Frequently Asked Questions & Troubleshooting

Q1: How does molidustat's efficacy in hemodialysis patients compare to traditional ESAs? A 2024

meta-analysis concluded that for dialysis-dependent CKD patients, molidustat has an effect on increasing

hemoglobin levels that is similar to that of ESAs, with no significant difference in the incidence of severe

adverse events, death, or cardiovascular events [3].

Q2: What is a critical parameter to monitor for dose titration?
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Hemoglobin (Hb) Levels: The primary goal of titration is to maintain Hb within a target range,

typically ≥10.0 to <12.0 g/dL in HD patients [1] [5]. Dose adjustments should be made no more
frequently than every 4 weeks based on Hb response [1].

Q3: What are common challenges in managing iron parameters with molidustat?

Iron Utilization: The same 2024 meta-analysis found that in non-dialysis patients, molidustat
significantly reduced hepcidin, iron, and ferritin levels compared to ESAs, suggesting improved iron

utilization [3]. In dialysis patients, these effects were less pronounced, but iron status still requires
close monitoring per clinical guidelines to support erythropoiesis [1] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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